Aluminium triricinoleate

Specification

• CAS No.: 17161-57-8
• Molecular Formula: C54H99AlO9
• Molecular Weight: 919.3 g/mol
• IUPAC Name: aluminum;(Z,12R)-12-hydroxyoctadec-9-enoate
• Standard InChI: InChI=1S/3C18H34O3.Al/c3*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h3*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;;;+3/p-3/b3*12-9-;/t3*17-;/m111./s1
• Standard InChI Key: RGSWBTSJNLYXFQ-MEOCIHEDSA-K
• Isomeric SMILES: CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].[Al+3]
• SMILES: CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.[Al+3]
• Canonical SMILES: CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.[Al+3]

Introduction

Molecular Characteristics

• Molecular Weight: Approximately 883 g/mol

• Appearance: White to off-white powder

• Solubility: Generally insoluble in water but soluble in organic solvents

Synthesis Methods

The synthesis of aluminium triricinoleate can be achieved through various methods, including:

• Direct Reaction: Mixing aluminum salts with ricinoleic acid under controlled conditions.

• Solvent Evaporation: Dissolving both components in a suitable solvent and allowing the solvent to evaporate slowly, leading to crystallization.

Applications

Aluminium triricinoleate has several notable applications:

• Pharmaceuticals: Potential use as an excipient in drug formulations due to its emulsifying properties.

• Cosmetics: Employed as a thickening agent and stabilizer in creams and lotions.

• Materials Science: Investigated for its role in the development of biodegradable plastics and coatings.

Research Findings

Recent studies have explored the biological activity and safety profile of aluminium triricinoleate. Here are some key findings:

Safety and Regulatory Considerations

The safety profile of aluminium compounds, including aluminium triricinoleate, is critical due to potential health risks associated with aluminum exposure. Regulatory bodies recommend monitoring exposure levels, especially in pharmaceutical and cosmetic applications.